Cas no 5804-05-7 (Benzenamine,3-(methoxymethyl)-4-(octyloxy)-, hydrochloride (1:1))

Benzenamine,3-(methoxymethyl)-4-(octyloxy)-, hydrochloride (1:1) structure
5804-05-7 structure
Product Name:Benzenamine,3-(methoxymethyl)-4-(octyloxy)-, hydrochloride (1:1)
CAS No:5804-05-7
MF:C16H28ClNO2
MW:301.852024078369
CID:385291
PubChem ID:201316
Update Time:2025-04-19

Benzenamine,3-(methoxymethyl)-4-(octyloxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(methoxymethyl)-4-(octyloxy)-, hydrochloride (1:1)
    • AKOS040753172
    • 3-(methoxymethyl)-4-octoxyaniline;hydrochloride
    • 5804-05-7
    • starbld0037079
    • M & B 5936
    • DTXSID80206760
    • alpha-Methoxy-4-(octyloxy)-m-toluidine hydrochloride
    • m-Toluidine, alpha-methoxy-4-(octyloxy)-, hydrochloride
    • 3-(Methoxymethyl)-4-(octyloxy)aniline hydrochloride
    • Inchi: 1S/C16H27NO2.ClH/c1-3-4-5-6-7-8-11-19-16-10-9-15(17)12-14(16)13-18-2;/h9-10,12H,3-8,11,13,17H2,1-2H3;1H
    • InChI Key: DSBQHPYCEAPGDM-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(=CC=1COC)N)CCCCCCCC

Computed Properties

  • Exact Mass: 301.18104
  • Monoisotopic Mass: 301.1808568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 211
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
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